Cas no 977-80-0 (Pregn-4-ene-3,20-dione,17-chloro-6a-fluoro- (7CI,8CI))
977-80-0 structure
Product Name:Pregn-4-ene-3,20-dione,17-chloro-6a-fluoro- (7CI,8CI)
Pregn-4-ene-3,20-dione,17-chloro-6a-fluoro- (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregn-4-ene-3,20-dione,17-chloro-6a-fluoro- (7CI,8CI)
- 17α-Chlor-6α-fluor-progesteron
- 1-Ethoxyacetylene #
- AMY33551
- Ethoxyethyne
- 4-01-00-02211 (Beilstein Handbook Reference)
- 927-80-0
- Ethyne, ethoxy-
- FT-0607730
- Ethynyl ethyl ether
- InChI=1/C4H6O/c1-3-5-4-2/h1H,4H2,2H
- EINECS 213-164-5
- MFCD00009247
- ethynoxyethane
- ETHYLETHYNYLETHER
- ethyl ethynylether
- ethoxy acetylene
- DTXSID80239114
- EN300-91560
- Ethyne, ethoxy- (9CI)
- B8RFM34GMK
- Ethoxyacetylene
- ETHYL ETHYNYL ETHER
- ethoxy-ethyne
- 1-Ethoxyethyne
- A844342
- AKOS005258150
- NS00039487
- BRN 0741882
- 977-80-0
- Ether, ethyl ethynyl
-
- Inchi: 1S/C4H6O/c1-3-5-4-2/h1H,4H2,2H3
- InChI Key: WMYNMYVRWWCRPS-UHFFFAOYSA-N
- SMILES: O(C#C)CC
Computed Properties
- Exact Mass: 70.041864811g/mol
- Monoisotopic Mass: 70.041864811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 2
- Complexity: 47.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.732 g/mL at 25 °C
- Boiling Point: 50.0 °C
- Flash Point: −20 °F
- Refractive Index: n20/D 1.379
- PSA: 34.14000
- LogP: 5.03290
Pregn-4-ene-3,20-dione,17-chloro-6a-fluoro- (7CI,8CI) Security Information
- Hazardous Material transportation number:UN 1993 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11-38-48/20-51/53-62-65-67
- Safety Instruction: 16-36/37-61-62
-
Hazardous Material Identification:
- Storage Condition:−20°C
Pregn-4-ene-3,20-dione,17-chloro-6a-fluoro- (7CI,8CI) Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
977-80-0 (Pregn-4-ene-3,20-dione,17-chloro-6a-fluoro- (7CI,8CI)) Related Products
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